Cas no 82058-35-3 (N-benzyl-9-oxo-2,4,6,8-tetraphenyl-3,7-diazabicyclo[3.3.1]nonane-3-carbothioamide)

• Product Name: N-benzyl-9-oxo-2,4,6,8-tetraphenyl-3,7-diazabicyclo[3.3.1]nonane-3-carbothioamide
• CAS No: 82058-35-3
• MF: C₃₉H₃₅N₃OS
• MW: 593.779708147049
• CID: 1805359
• PubChem ID: 3033693
• Update Time: 2025-04-21

N-benzyl-9-oxo-2,4,6,8-tetraphenyl-3,7-diazabicyclo[3.3.1]nonane-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-9-oxo-2,4,6,8-tetraphenyl-3,7-diazabicyclo[3.3.1]nonane-3-carbothioamide
• BRN 5686001
• 82058-35-3
• N-Benzyl-9-oxo-2,4,6,8-tetraphenyl-3,7-diazabicyclo(3.3.1)nonane-3-thiocarboxamide
• ITA 438
• DTXSID701002442
• 3,7-Diazabicyclo(3.3.1)nonane-3-thiocarboxamide, N-benzyl-9-oxo-2,4,6,8-tetraphenyl-
• N-Benzyl-9-oxo-2,4,6,8-tetraphenyl-3,7-diazabicyclo[3.3.1]nonane-3-carboximidothioic acid

• Inchi： 1S/C39H35N3OS/c43-38-32-34(28-18-8-2-9-19-28)41-35(29-20-10-3-11-21-29)33(38)37(31-24-14-5-15-25-31)42(36(32)30-22-12-4-13-23-30)39(44)40-26-27-16-6-1-7-17-27/h1-25,32-37,41H,26H2,(H,40,44)
• InChI Key： VXVPBEDSAIYPGC-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=CC=1)N1C(C2C=CC=CC=2)C2C(C(C(C3C=CC=CC=3)NC2C2C=CC=CC=2)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 593.25008392g/mol
• Monoisotopic Mass: 593.25008392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 76.5Ų